2-(4-Methyl-2-nitrophenoxy)propanohydrazide
Overview
Description
“2-(4-Methyl-2-nitrophenoxy)propanohydrazide” is a chemical compound with the molecular formula C10H13N3O4 . It has a molecular weight of 239.23 .
Synthesis Analysis
The compound can be prepared by the reaction of 4-nitrophenol with ethyl 2-bromo-2-methylpropionate followed by ethyl ester hydrolysis .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13N3O4/c1-6-3-4-9 (8 (5-6)13 (15)16)17-7 (2)10 (14)12-11/h3-5,7H,11H2,1-2H3, (H,12,14) . In the crystal, molecules are linked into centrosymmetric dimers by intermolecular O—H⋯O hydrogen bonds and the dimers are connected into chains by weak C—H⋯O interactions .Physical And Chemical Properties Analysis
The compound is a solid at room temperature .Scientific Research Applications
Nonlinear Optical Properties
Research on hydrazones, including 2-(4-methylphenoxy)- N ′-[(1E)-(4-nitrophenyl)methylene]acetohydrazide (a compound related to 2-(4-Methyl-2-nitrophenoxy)propanohydrazide), has demonstrated their potential in nonlinear optical applications. These compounds exhibit two-photon absorption and are promising for use in optical devices like limiters and switches due to their effective third-order susceptibility and optical power limiting behavior (Naseema et al., 2010).
Chemical Synthesis and Structural Analysis
The synthesis and structural characterization of similar compounds have been a significant area of research. For instance, the study of the aggregation of (4-nitrophenoxy)acetic acid hydrazide and its dioxomolybdenum(VI) complex has provided insights into chemical structures and properties (He, 2013).
X-ray Diffraction Analysis
Investigations into the crystal structure of related compounds like 2-(3′-methyl-4′-nitrophenoxy)-1,3-diisopropylbenzene contribute to the understanding of molecular conformations and bonding characteristics, which are crucial for the development of new materials and chemicals (Griffith et al., 1972).
Environmental Remediation
Compounds similar to 2-(4-Methyl-2-nitrophenoxy)propanohydrazide have been studied for their role in environmental remediation. For example, the chemotaxis and biodegradation of 3-methyl-4-nitrophenol by specific microorganisms highlight the potential for using such compounds in bioremediation processes (Bhushan et al., 2000).
Drug Synthesis
Although not directly related to 2-(4-Methyl-2-nitrophenoxy)propanohydrazide, the synthesis of various hydrazide-hydrazone derivatives has been explored for potential pharmacological applications. This research, although focusing on different compounds, sheds light on the broad utility of hydrazide-based compounds in drug discovery (Küçükgüzel et al., 2003).
Cyanide Detection
Studies on compounds like (E)-2-((benzo[d]thiazol-2-ylimino)methyl)-4-nitrophenol, which are structurally related to 2-(4-Methyl-2-nitrophenoxy)propanohydrazide, have demonstrated their effectiveness as sensors for detecting cyanide in aqueous media. This research highlights the potential use of such compounds in environmental monitoring and safety applications (Elsafy et al., 2018).
Safety and Hazards
properties
IUPAC Name |
2-(4-methyl-2-nitrophenoxy)propanehydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O4/c1-6-3-4-9(8(5-6)13(15)16)17-7(2)10(14)12-11/h3-5,7H,11H2,1-2H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPWONXNVBJHLSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC(C)C(=O)NN)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40395664 |
Source
|
| Record name | 2-(4-methyl-2-nitrophenoxy)propanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40395664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methyl-2-nitrophenoxy)propanohydrazide | |
CAS RN |
588678-31-3 |
Source
|
| Record name | 2-(4-Methyl-2-nitrophenoxy)propanoic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=588678-31-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-methyl-2-nitrophenoxy)propanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40395664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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